Cas no 2145030-47-1 ((2S)-2-amino-3-(dimethyl-1,3-thiazol-4-yl)propanoic acid)
(2S)-2-amino-3-(dimethyl-1,3-thiazol-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-amino-3-(dimethyl-1,3-thiazol-4-yl)propanoic acid
- EN300-1298908
- 2145030-47-1
-
- Inchi: 1S/C8H12N2O2S/c1-4-7(10-5(2)13-4)3-6(9)8(11)12/h6H,3,9H2,1-2H3,(H,11,12)/t6-/m0/s1
- InChI Key: AGCNFULUCFGILH-LURJTMIESA-N
- SMILES: S1C(C)=NC(=C1C)C[C@@H](C(=O)O)N
Computed Properties
- Exact Mass: 200.06194880g/mol
- Monoisotopic Mass: 200.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 104Ų
(2S)-2-amino-3-(dimethyl-1,3-thiazol-4-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1298908-1.0g |
(2S)-2-amino-3-(dimethyl-1,3-thiazol-4-yl)propanoic acid |
2145030-47-1 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1298908-50mg |
(2S)-2-amino-3-(dimethyl-1,3-thiazol-4-yl)propanoic acid |
2145030-47-1 | 50mg |
$1008.0 | 2023-09-30 | ||
| Enamine | EN300-1298908-100mg |
(2S)-2-amino-3-(dimethyl-1,3-thiazol-4-yl)propanoic acid |
2145030-47-1 | 100mg |
$1056.0 | 2023-09-30 | ||
| Enamine | EN300-1298908-250mg |
(2S)-2-amino-3-(dimethyl-1,3-thiazol-4-yl)propanoic acid |
2145030-47-1 | 250mg |
$1104.0 | 2023-09-30 | ||
| Enamine | EN300-1298908-500mg |
(2S)-2-amino-3-(dimethyl-1,3-thiazol-4-yl)propanoic acid |
2145030-47-1 | 500mg |
$1152.0 | 2023-09-30 | ||
| Enamine | EN300-1298908-1000mg |
(2S)-2-amino-3-(dimethyl-1,3-thiazol-4-yl)propanoic acid |
2145030-47-1 | 1000mg |
$1200.0 | 2023-09-30 | ||
| Enamine | EN300-1298908-2500mg |
(2S)-2-amino-3-(dimethyl-1,3-thiazol-4-yl)propanoic acid |
2145030-47-1 | 2500mg |
$2351.0 | 2023-09-30 | ||
| Enamine | EN300-1298908-5000mg |
(2S)-2-amino-3-(dimethyl-1,3-thiazol-4-yl)propanoic acid |
2145030-47-1 | 5000mg |
$3479.0 | 2023-09-30 | ||
| Enamine | EN300-1298908-10000mg |
(2S)-2-amino-3-(dimethyl-1,3-thiazol-4-yl)propanoic acid |
2145030-47-1 | 10000mg |
$5159.0 | 2023-09-30 |
(2S)-2-amino-3-(dimethyl-1,3-thiazol-4-yl)propanoic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on (2S)-2-amino-3-(dimethyl-1,3-thiazol-4-yl)propanoic acid
Introduction to (2S)-2-amino-3-(dimethyl-1,3-thiazol-4-yl)propanoic Acid (CAS No. 2145030-47-1)
(2S)-2-amino-3-(dimethyl-1,3-thiazol-4-yl)propanoic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2145030-47-1, has garnered attention due to its potential applications in drug development and bioactive molecule synthesis. The detailed exploration of its chemical structure, biological activities, and recent research advancements provides a comprehensive understanding of its relevance in modern medicinal chemistry.
The molecular structure of (2S)-2-amino-3-(dimethyl-1,3-thiazol-4-yl)propanoic acid consists of a propanoic acid backbone modified with a thiazole ring at the third position. The presence of the thiazole moiety introduces a broad spectrum of biological interactions, making it a valuable scaffold for designing novel therapeutic agents. The stereochemistry at the second position, specifically the (S) configuration, further enhances its pharmacological profile by influencing its binding affinity and metabolic stability.
Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their diverse biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. Among these, (2S)-2-amino-3-(dimethyl-1,3-thiazol-4-yl)propanoic acid has shown promise in preclinical trials as a potential lead compound for developing new drugs targeting various diseases. The dimethyl substitution on the thiazole ring enhances its solubility and bioavailability, making it an attractive candidate for further pharmacological investigation.
The synthesis of (2S)-2-amino-3-(dimethyl-1,3-thiazol-4-yl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to achieve high enantiomeric purity. Advanced synthetic methodologies, such as chiral resolution techniques and asymmetric catalysis, have been employed to ensure the stereochemical integrity of the compound. These synthetic strategies not only improve yield but also enhance the overall quality of the final product, which is crucial for pharmaceutical applications.
In terms of biological activity, (2S)-2-amino-3-(dimethyl-1,3-thiazol-4-yl)propanoic acid has demonstrated significant potential in modulating various biological pathways. Research indicates that this compound can interact with multiple target proteins and enzymes, leading to therapeutic effects. For instance, studies have shown that it may inhibit the activity of certain kinases involved in cancer progression or modulate inflammatory pathways in autoimmune diseases. These findings underscore the compound's versatility and its potential as a multitargeted drug candidate.
The pharmacokinetic properties of (2S)-2-amino-3-(dimethyl-1,3-thiazol-4-yl)propanoic acid are another critical aspect that has been extensively studied. Its absorption, distribution, metabolism, and excretion (ADME) profiles have been evaluated to assess its suitability for clinical use. Preliminary data suggest that the compound exhibits good oral bioavailability and moderate metabolic stability, which are essential characteristics for a drug candidate. Additionally, its low toxicity profile in animal models further supports its potential for further development.
The role of computational chemistry in understanding the behavior of (2S)-2-amino-3-(dimethyl-1,3-thiazol-4-yl)propanoic acid cannot be overstated. Molecular modeling techniques have been employed to predict its binding interactions with biological targets and to optimize its pharmacological properties. These computational studies provide valuable insights into the compound's mechanism of action and help in designing derivatives with enhanced efficacy and reduced side effects.
The future directions for research on (2S)-2-amino-3-(dimethyl-1,3-thiazol-4-yl)propanoic acid include exploring its applications in personalized medicine and combination therapy strategies. By integrating genomics and proteomics data with traditional pharmacological approaches, researchers aim to develop tailored treatments that leverage the unique properties of this compound. Furthermore, investigating its potential role in treating emerging infectious diseases is another area of active research interest.
In conclusion, (2S)-2-amino-3-(dimethyl-1,3-thiazol-4-yl)propanoic acid (CAS No. 2145030-47-1) represents a promising candidate for pharmaceutical development due to its unique structural features and diverse biological activities. The ongoing research efforts focused on elucidating its mechanisms of action and optimizing its pharmacokinetic properties hold great promise for advancing therapeutic interventions in various diseases. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in modern medicine.
2145030-47-1 ((2S)-2-amino-3-(dimethyl-1,3-thiazol-4-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)